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Abstract

Linezolid, a member of the oxazolidinone class of antibiotics, undergoes significant metabolism
in vivo, leading to the formation of several metabolites. Among these, PNU-142300 is a major
metabolite resulting from the oxidative degradation of the morpholine ring of the parent drug.
This technical guide provides a comprehensive overview of the formation of PNU-142300 from
Linezolid, detailing the metabolic pathways, and presenting key quantitative data. This
document also includes detailed experimental protocols for the chemical synthesis of PNU-
142300, which is crucial for research and development purposes. Visual diagrams of the
metabolic pathway and experimental workflows are provided to facilitate a deeper
understanding of the processes involved.

Introduction

Linezolid is a critical therapeutic agent for treating infections caused by multi-drug resistant
Gram-positive bacteria. Understanding its metabolic fate is paramount for optimizing its clinical
use and managing potential adverse effects. The formation of its metabolites, including PNU-
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142300, is a key aspect of its pharmacokinetic profile. PNU-142300, an aminoethoxyacetic acid
derivative, is formed through a metabolic route referred to as the "lactam pathway."[1] This
pathway involves the enzymatic oxidation of the morpholine ring of Linezolid. While the
complete enzymatic cascade is still under investigation, recent studies have shed light on the
initial steps of this transformation.

Metabolic Pathway of Linezolid to PNU-142300

The biotransformation of Linezolid to PNU-142300 is a multi-step enzymatic process. It is one
of the two major metabolic pathways for Linezolid, the other being the "lactone pathway" which
leads to the formation of PNU-142586. The formation of PNU-142300 is presumed to be a
purely enzymatic process.[1]

The initial and rate-limiting step in the metabolic cascade is the oxidation of the morpholine
ring. While earlier in vitro studies using human liver microsomes were unable to identify specific
cytochrome P450 (CYP) enzymes, more recent research has implicated CYP2J2, CYP4F2,
and CYP1B1 in the 2-hydroxylation of the morpholine moiety.[2][3] This hydroxylation is a
critical activation step that precedes the opening of the morpholine ring.

Following the initial hydroxylation, the intermediate undergoes further enzymatic
transformations within the lactam pathway to ultimately yield PNU-142300. The precise
enzymes and intermediates involved in these subsequent steps are not yet fully elucidated and
represent an active area of research.
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Metabolic pathway of Linezolid to PNU-142300.

Quantitative Data on Linezolid and PNU-142300

The disposition of Linezolid and its metabolites has been characterized in human studies. The
following tables summarize key quantitative data regarding the plasma concentrations and
excretion of Linezolid and PNU-142300.
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Table 1: Pharmacokinetic Parameters of Linezolid and its Metabolites in Healthy Adults

Compound Cmax (pg/mL) Tmax (h) AUC (pg*h/mL)
Linezolid 12.7 15 80.4
PNU-142300 0.8 3.2 10.1
PNU-142586 2.1 4.7 304

Data are representative values and can vary based on individual patient factors.

Table 2: Excretion of Linezolid and its Metabolites in Urine (% of Dose)

Compound Percentage of Dose in Urine
Linezolid 30-40%

PNU-142300 ~10%

PNU-142586 ~40-50%

Experimental Protocols for Chemical Synthesis of
PNU-142300

The chemical synthesis of PNU-142300 is essential for obtaining pure standards for analytical
method development, pharmacokinetic studies, and toxicological assessments. Several
synthetic routes have been reported. A general, multi-step synthesis is outlined below, based
on published literature.[4][5]

Objective: To synthesize (S)-2-(2-((4-(5-((acetamide)methyl)-2-oxooxazolidin-3-yl)-2-
fluorophenyl)amino)ethoxy)acetic acid (PNU-142300).

Materials:
e (S)-N-((3-(4-amino-3-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide

e 2-(2-bromoethoxy)acetic acid tert-butyl ester
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Diisopropylethylamine (DIPEA)

Acetonitrile (ACN)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Standard laboratory glassware and purification equipment (e.g., column chromatography)
Procedure:
o N-Alkylation:

o Dissolve (S)-N-((3-(4-amino-3-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide in
acetonitrile.

o Add diisopropylethylamine (DIPEA) to the solution.
o Add 2-(2-bromoethoxy)acetic acid tert-butyl ester to the reaction mixture.

o Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Upon completion, cool the reaction mixture and remove the solvent under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to obtain the tert-butyl
ester intermediate.

o Deprotection:

o Dissolve the purified tert-butyl ester intermediate in a mixture of trifluoroacetic acid (TFA)
and dichloromethane (DCM).

o Stir the reaction mixture at room temperature and monitor the deprotection by TLC or LC-
MS.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Once the reaction is complete, remove the solvent and excess TFA under reduced
pressure.

o The resulting crude product can be purified by recrystallization or preparative high-
performance liquid chromatography (HPLC) to yield PNU-142300.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

-

Starting Material

Step 1: N-Alkylation

Reagents
(DIPEA, Acetonitrile)

\ J

Reaction at Reflux

Alkylation Agent

-

Step 2: Deprotection

Intermediate

Reagents
(TFA, DCM)

Reaction at RT

Purification

PNU-142300

Click to download full resolution via product page

General experimental workflow for the synthesis of PNU-142300.

Conclusion
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The formation of PNU-142300 is a significant metabolic pathway for Linezolid, proceeding
through an enzymatic oxidation of the morpholine ring via the lactam pathway. While the initial
hydroxylation step is now attributed to CYP2J2, CYP4F2, and CYP1B1, the complete
enzymatic sequence remains an area for further investigation. The provided quantitative data
and synthetic protocols offer a valuable resource for researchers in the field of drug metabolism
and development. A thorough understanding of these processes is essential for the continued
safe and effective use of Linezolid in clinical practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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